
An In-depth Technical Guide to 4-Amino-TEMPO
Stable Nitroxide Radical

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-TEMPO
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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a

stable nitroxide radical that serves as a versatile tool in a wide array of scientific disciplines,

including chemistry, biochemistry, materials science, and pharmacology.[1][2] As a derivative of

TEMPO, it is distinguished by the presence of a primary amino group at the 4-position of the

piperidine ring. This functional group enhances its utility as a building block for the synthesis of

more complex spin labels and functionalized molecules, allowing for its application in studying

molecular structure and dynamics, detecting reactive oxygen species, and developing novel

therapeutic agents.[1][3] This technical guide provides a comprehensive overview of the core

properties, experimental protocols, and key applications of 4-Amino-TEMPO.

Core Physical and Chemical Properties
4-Amino-TEMPO is a red-orange to red-brown solid, crystalline material, or needles.[1] Its

stability is attributed to the delocalization of the radical electron between the nitrogen and

oxygen atoms and the steric hindrance provided by the four methyl groups adjacent to the

nitroxide group.[4]
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The following tables summarize the key physical, chemical, and spectroscopic properties of 4-
Amino-TEMPO for quick reference and experimental planning.

Table 1: Physical Properties of 4-Amino-TEMPO

Property Value Source(s)

Molecular Formula C₉H₁₉N₂O [1]

Molecular Weight 171.26 g/mol [1]

Appearance
Orange to red-brown solid,

crystals, or needles
[1]

Melting Point 33 - 39 °C [1]

Boiling Point 98 °C at 4 mmHg [1]

Density 0.9977 g/cm³ (estimate) [1]

Vapor Pressure 5.47 x 10⁻⁶ mmHg [1]

Solubility

Soluble in water and organic

solvents such as methanol and

dichloromethane (slightly)

[1]

Storage Temperature 2 - 8 °C [1]

Table 2: Chemical and Spectroscopic Properties of 4-Amino-TEMPO
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Property Value Conditions Source(s)

CAS Number 14691-88-4 N/A

PubChem CID 550942 N/A

g-iso value 2.00543 Solution [5]

a-iso(¹⁴N) 16.81 G Solution [5]

Redox Potential (E⁰') ~0.74 V vs. SHE 0.5 M KCl [6]

Electron Transfer

Constant (k⁰)
4.45 x 10⁻³ cm/s 0.5 M KCl [6]

Key Applications and Signaling Pathways
4-Amino-TEMPO is utilized in a variety of applications owing to its stable radical nature and

the reactivity of its amino group.

Spin Labeling for EPR Spectroscopy
4-Amino-TEMPO is a crucial precursor for spin-labeling reagents used to investigate the

structure and dynamics of biomolecules via Electron Paramagnetic Resonance (EPR)

spectroscopy.[2] The amino group can be readily modified to create a reactive handle that

specifically attaches to a target site on a protein or nucleic acid.
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Workflow for site-directed spin labeling of a protein with a 4-Amino-TEMPO derivative.

Antioxidant and Redox Cycling
TEMPO derivatives, including 4-Amino-TEMPO, are known for their antioxidant properties and

ability to participate in redox cycling. They can act as superoxide dismutase (SOD) mimetics,

protecting cells from oxidative damage.[7] This activity stems from the reversible one-electron

oxidation to the oxoammonium cation and reduction to the corresponding hydroxylamine.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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